Cas no 624-39-5 (1,4-Benzenedithiol)

1,4-Benzenedithiol structure

Product Name:1,4-Benzenedithiol

CAS No:624-39-5

Molecular Formula:C₆H₆S₂

Molecular Weight:142.2418

MDL:MFCD00142541

CID:82793

PubChem ID:87564416

1,4-Benzenedithiol Properties

Names and Identifiers

- 1,4-Benzenedithiol
- 1,4-Dimercaptobenzene~Dithiohydroquinone
- 1,4-Dimercaptobenzene
- benzene-1,4-dithiol
- Dithiohydroquinone
- 4-mercaptothiophenol
- 1,4-benzene dithiol
- PubChem6866
- WYLQRHZSKIDFEP-UHFFFAOYSA-N
- STL557731
- BBL103921
- VZ34174
- I110
- TL8004148
- ST51028412
- MFCD00142541
- FT-0606769
- B1505
- A8632
- MS-20722
- C6H6S2
- AMY22355
- AKOS005207204
- CALCIUMUNDECYLENATE
- 624-39-5
- 1,4-Benzenendithiol
- DTXSID80405615
- T71138
- Benzene-1,4-dithiol, 99% (GC)
- CS-0100444
- GEO-04155
- SCHEMBL64710
- DTXCID50356468
- +Expand
- MDL： MFCD00142541
- InChIKey： WYLQRHZSKIDFEP-UHFFFAOYSA-N
- Inchi： 1S/C6H6S2/c7-5-1-2-6(8)4-3-5/h1-4,7-8H
- SMILES： S([H])C1C([H])=C([H])C(=C([H])C=1[H])S[H]
- BRN： 1680022

Computed Properties

Exact Mass: 141.99100
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 141.991
Heavy Atom Count: 8
Complexity: 54.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 2

Experimental Properties

LogP: 2.26400
PSA: 77.60000
Water Partition Coefficient: Soluble in water.
Boiling Point: 243.3 °C at 760 mmHg
Melting Point: 96.0 to 99.0 deg-C
Flash Point: 111.8 °C
Color/Form: Light yellow lens powder.
Solubility: Not determined.
Sensitiveness: Air Sensitive

1,4-Benzenedithiol Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S22;S36/37/39
Safety Instruction： S26-S36/37/39
Risk Phrases：R20/21/22; R36/38
Hazardous Material transportation number：2811
Hazard Statement： H302+H312+H332-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
Prompt：warning
Storage Condition：2-8°C
Risk Phrases： 20/21/22-36/37/38
HazardClass：9

1,4-Benzenedithiol Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,4-Benzenedithiol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003E30-100mg	1,4-BENZENEDITHIOL	624-39-5	95%	100mg	$6.00	2024-04-22
A2B Chem LLC	AB57420-100mg	1,4-Benzenedithiol	624-39-5	95%	100mg	$6.00	2024-04-19
Aaron	AR003EBC-100mg	1,4-BENZENEDITHIOL	624-39-5	98%	100mg	$5.00
abcr	AB146879-250 mg	1,4-Benzenedithiol, 97%; .	624-39-5	97%	250mg	€80.00	2023-05-09
Ambeed	A489711-100mg	1,4-Benzenedithiol	624-39-5	95%	100mg	$7.0	2024-05-28
Cooke Chemical	A1502412-250MG	1,4-Benzenedithiol	624-39-5	>98.0%(GC)	250mg	RMB 102.40	2023-09-07
eNovation Chemicals LLC	D124469-1g	1,4-BENZENEDITHIOL	624-39-5	97%	1g	$200	2022-09-09
TRC	B130455-10mg	1,4-Benzenedithiol	624-39-5		10mg	$ 50.00	2022-06-07
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L19440-1g	1,4-Benzenedithiol, 97%	624-39-5	97%	1g	￥1465.00	2023-03-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1171084-100mg	Benzene-1,4-dithiol	624-39-5	98%	100mg	￥30.00	2024-05-06

1,4-Benzenedithiol Synthesis

1,4-Benzenedithiol Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:624-39-5)

MR./MRS.:A LA DING

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Shanghai Macklin Biochemical Co., Ltd

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Hubei Baidu Chemistry Co.,Ltd.

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:624-39-5)

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Shanghai Acmec Biochemical Co.,Ltd

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(CAS:624-39-5)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

1,4-Benzenedithiol Related Literature

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Daihui Zhang,Marie-Josée Dumont Polym. Chem. 2018 9 743
2. High refractive index polyvinylsulfide materials prepared by selective radical mono-addition thiol–yne chemistry

Robert P?tzsch,Brian C. Stahl,Hartmut Komber,Craig J. Hawker,Brigitte I. Voit Polym. Chem. 2014 5 2911
3. Reversibly thermochromic bismuth-organic materials with tunable optical gaps

Guoxian Zhang,Julian M. W. Chan J. Mater. Chem. C 2017 5 10007
4. Stretching of BDT-gold molecular junctions: thiol or thiolate termination?

Amaury de Melo Souza,Ivan Rungger,Renato Borges Pontes,Alexandre Reily Rocha,Ant?nio José Roque da Silva,Udo Schwingenschl?egl,Stefano Sanvito Nanoscale 2014 6 14495
5. A review of oligo(arylene ethynylene) derivatives in molecular junctions

Luke J. O'Driscoll,Martin R. Bryce Nanoscale 2021 13 10668
6. Photoelectrochemistry of colloidal Cu2O nanocrystal layers: the role of interfacial chemistry

Yuval Ben-Shahar,Kathy Vinokurov,Hélo?se de Paz-Simon,Yosef Gofer,Matan Leiter,Uri Banin,Yaron S. Cohen J. Mater. Chem. A 2017 5 22255
7. Electrical and SERS detection of disulfide-mediated dimerization in single-molecule benzene-1,4-dithiol junctions

Jueting Zheng,Junyang Liu,Yijing Zhuo,Ruihao Li,Xi Jin,Yang Yang,Zhao-Bin Chen,Jia Shi,Zongyuan Xiao,Wenjing Hong,Zhong-qun Tian Chem. Sci. 2018 9 5033
8. Macrocyclic aromatic polysulfones and sulfide-sulfones: synthesis and structural characterisation of molecular pentagons and rectangles

Abderrazak Ben-Haida,Howard M. Colquhoun,Philip Hodge,James Raftery,Andrew J. P. White,David J. Williams Org. Biomol. Chem. 2009 7 5229
9. Effect of substituents on surface equilibria of thiophenols and isoquinolines on gold substrates studied using surface-enhanced Raman spectroscopy

Erik D. Emmons,Jason A. Guicheteau,Augustus W. Fountain,Ashish Tripathi Phys. Chem. Chem. Phys. 2020 22 15953
10. A quantum chemistry approach for current–voltage characterization of molecular junctions

Chuan-Kui Wang,Ying Fu,Yi Luo Phys. Chem. Chem. Phys. 2001 3 5017

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Suzhou Senfeida Chemical Co., Ltd

(CAS:624-39-5)1,4-BENZENEDITHIOL

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:624-39-5)1,4-Benzenedithiol

Purity:99%/99%

Quantity:5g/25g

Price($):160.0/770.0

Cas no 624-39-5 (1,4-Benzenedithiol)

1,4-Benzenedithiol Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,4-Benzenedithiol Security Information

1,4-Benzenedithiol Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,4-Benzenedithiol Price

1,4-Benzenedithiol Synthesis

1,4-Benzenedithiol Suppliers

1,4-Benzenedithiol Related Literature

Related Categories

624-39-5 (1,4-Benzenedithiol) Related Products